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Compound of Interest

Compound Name:
Methyl 2-(4-bromophenyl)thiazole-

4-carboxylate

CAS No.: 1208081-39-3

Cat. No.: B573028

Get Quote

Executive Summary: The Halogen Advantage
In medicinal chemistry, the thiazole ring is more than a linker; it is a bioisostere for pyridine and

a scaffold capable of diverse non-covalent interactions. The introduction of bromine into this

heterocycle is not merely a lipophilic modification. It introduces a sigma-hole—a region of

positive electrostatic potential opposite the C-Br bond—enabling specific halogen bonding

interactions with protein carbonyls or histidine residues.

This guide dissects the Structure-Activity Relationship (SAR) of brominated thiazoles, moving

beyond basic substitution patterns to analyze the electronic, steric, and quantum mechanical

drivers of potency.

The Physicochemical Core: Why Bromine?
Before analyzing specific positions, we must establish the "Bromine Effect" on the thiazole core

(pK_a ~ 2.5 for thiazole).
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Parameter Effect of Bromination Mechanistic Implication

Lipophilicity (LogP)
Increases by ~0.86 per Br

atom

Enhances membrane

permeability; increases non-

specific hydrophobic binding.

Electronic (Hammett

)
+0.23 (Electron Withdrawing)

Lowers pK_a of the thiazole

nitrogen; modulates hydrogen

bond acceptor capability.

Steric Bulk (Van der Waals)
~1.85 Å radius (vs 1.20 Å for

H)

Induces conformational

locking; fills hydrophobic

pockets (e.g., kinase ATP

gates).

Halogen Bonding
Strong

-hole donor

Forms linear R-Br···O=C

interactions (160-180° angle);

energy comparable to weak H-

bonds (1-5 kcal/mol).

Synthetic Access & Regioselectivity
Controlling the position of the bromine is the first step in SAR exploration. The thiazole ring

exhibits distinct reactivity profiles at C2, C4, and C5.[1]

The Regioselectivity Map
C5 Position: The most nucleophilic carbon. Electrophilic aromatic substitution (EAS) with

or NBS occurs exclusively here first.

C2 Position: The most acidic proton. Lithiation (n-BuLi) followed by an electrophile (e.g.,

) installs bromine here.

C4 Position: Difficult to access via direct substitution. Usually established de novo via

Hantzsch synthesis using

-bromoketones.
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Visualization: Synthetic Logic Flow
The following diagram illustrates the decision matrix for accessing specific brominated isomers.
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Caption: Decision tree for the regioselective synthesis of bromothiazole isomers based on

electronic and steric properties.

Mechanistic SAR: The Position-Activity Matrix
Position C2: The Anchor
The C2 position is critical for target recognition.

Aminothiazoles (2-NH2): A privileged scaffold (e.g., Abafungin). Bromination at C5 of a 2-

aminothiazole significantly increases antimicrobial activity by preventing metabolic oxidation

of the C5-H.

SAR Insight: If the target pocket contains a glutamate or aspartate residue, a 2-amino group

forms a salt bridge. A 2-bromo group, conversely, renders the ring lipophilic and allows for

Suzuki coupling to extend the scaffold into solvent-exposed regions.

Position C4: The Steric Gate
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Substituents here vector towards the "upper" region of many binding pockets (e.g., ATP binding

sites in kinases).

Effect: A bromine at C4 is often too bulky if the pocket is tight. However, 4-(4-bromophenyl)

groups are classic motifs. The para-bromine on the phenyl ring (distal to the thiazole) often

engages in halogen bonding with backbone carbonyls deep in the pocket.

Position C5: The Halogen Bond Donor
This is the most potent position for exploiting the "sigma-hole."

Mechanism: In 2,4-substituted thiazoles, the C5 position is often solvent-exposed or facing a

hydrophobic wall. Introducing a bromine here can displace high-energy water molecules

(entropy gain) and form a halogen bond (enthalpy gain).

Case Study: In CDK inhibitors, 5-bromo substitution often improves potency 10-fold over 5-H

or 5-Cl analogs due to the specific polarizability of bromine.

Experimental Protocols
Protocol A: Regioselective Synthesis of 2-Amino-5-
Bromothiazole
Rationale: This protocol uses NBS (N-Bromosuccinimide) which provides a controlled source of

electrophilic bromine, avoiding the harsh oxidative conditions of elemental bromine.

Materials:

2-Aminothiazole (10 mmol)

N-Bromosuccinimide (NBS) (10.5 mmol)

Acetonitrile (ACN) (anhydrous, 50 mL)

Step-by-Step Workflow:

Dissolution: Dissolve 2-aminothiazole in anhydrous ACN in a round-bottom flask. Cool to 0°C

in an ice bath. Why: Lower temperature improves regioselectivity for C5 over the exocyclic
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nitrogen.

Addition: Add NBS portion-wise over 15 minutes. Why: Exothermic control.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

Monitor via TLC (30% EtOAc/Hexane).

Quench: Pour mixture into ice-cold water (100 mL). The product often precipitates.

Isolation: Filter the solid. If no precipitate, extract with EtOAc (3x), wash with brine, dry over

.

Purification: Recrystallize from Ethanol/Water.

Expected Yield: 85-92%.

Validation: ^1H NMR (DMSO-d6) shows loss of C5 proton signal (~7.0 ppm).

Protocol B: Biological Validation (MIC Assay)
Rationale: To quantify the SAR effect of bromination on antimicrobial potency.

Preparation: Dissolve brominated thiazole derivatives in DMSO (Stock 10 mM).

Inoculum: Prepare standardized bacterial suspension (

CFU/mL) of S. aureus (ATCC 29213).

Dosing: Serial dilute compounds in 96-well plates (Range: 100

M to 0.19

M).

Incubation: 37°C for 24 hours.

Readout: Measure OD600. The MIC is the lowest concentration with no visible growth.
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Control: Compare 2-amino-thiazole (unsubstituted) vs. 2-amino-5-bromothiazole. Expect a

2-4 fold reduction in MIC for the brominated analog due to increased lipophilicity and

metabolic stability.

Visualization: SAR Logic Map
The following diagram summarizes the interaction types available at each position of the

brominated thiazole core.
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Caption: Functional map of the thiazole scaffold highlighting the specific role of bromine at C5

(Sigma-hole/Metabolic stability).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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